Cas no 17337-13-2 (2-isocyanato-1,1'-biphenyl)

2-isocyanato-1,1'-biphenyl Properties

Names and Identifiers

• 1-Isocyanato-2-phenyl-benzene
• 2-Biphenyl Isocyanate
• 2-BIPHENYLYL ISOCYANATE
• [1,1′-Biphenyl]-2-yl isocyanate
• 1-isocyanato-2-phenylbenzene
• Isocyanic Acid 2-Biphenyl Ester
• 2-Isocyanato-1,1'-biphenyl
• 2-Isocyanatobiphenyl
• 2-Phenylphenyl isocyanate
• NSC 8076
• o-Biphenylyl isocyanate
• 2-Biphenylylisocyanate,98%
• 2-BIPHENYLYLISOCYANATE 98%
• 2-Biphenylylisocyanate, 98% 5GR
• 2-Biphenylisocyanate
• 2-Biphenylylisocyanate
• 2-Isocyanato-biphenyl
• 1,1'-Biphenyl, isocyanato-
• 1-Isocyanato-2-phenyl-Menzene
• [1,1-biphenyl]-2-yl isocyanate
• 2-phenylbenzenisocyanate
• NSC8076
• [1,1'-biphenyl]-2-yl isocyanate
• 2-phenylphenylisocyanate
• biphenyl-2-yl isocyanate
• 2-phenyl phenyl isocyanate
• Interme
• AKOS009158537
• IHHUGFJSEJSCGE-UHFFFAOYSA-
• 2-isocyanatobiphenyl
• SCHEMBL185120
• STL555732
• W-200165
• 2-Biphenylyl isocyanate
• 1,1'-BIPHENYL, 2-ISOCYANATO-
• InChI=1/C13H9NO/c15-10-14-13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9H
• NS00122217
• DB-020570
• NSC-8076
• GEO-00325
• EN300-146798
• I0503
• 2-isocyanato-1,1'-biphenyl
• 2-Biphenylyl isocyanate, 98%
• DTXSID30278533
• MFCD00037087
• 17337-13-2
• MS-20331
• [1,1'-Biphenyl]-2-yl-isocyanate
• BBL101935
• 2-BIPHENYL ISOCYANATE
• +Expand

• MDL： MFCD00037087
• InChIKey： IHHUGFJSEJSCGE-UHFFFAOYSA-N
• Inchi： 1S/C13H9NO/c15-10-14-13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9H
• SMILES： O=C=NC1=C([H])C([H])=C([H])C([H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 195.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.068
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 3.32090
• PSA: 29.43000
• Refractive Index: 1.6572 (589.3 nm 25 ºC)
• Boiling Point: 130°C/5mmHg(lit.)
• Melting Point: 56 ºC
• Flash Point: 118.5±24.6 ºC,
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),

2-isocyanato-1,1'-biphenyl Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：S26-27-36/37/39
• Safety Instruction： S26-S27-S36-S37-S39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： H301+H331-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

2-isocyanato-1,1'-biphenyl Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides